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Compound of Interest

Compound Name: Texanol

Cat. No.: B047921

For Immediate Release

This technical guide provides a comprehensive overview of the fundamental chemical
properties of Texanol (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), tailored for
researchers, scientists, and drug development professionals. The data presented herein is
essential for accurate computational modeling, toxicological assessment, and understanding its
potential interactions within biological systems.

Molecular and Chemical Identity

Texanol is a high-boiling point, colorless liquid with a mild, characteristic odor. It is primarily
used as a coalescing agent in latex paints and coatings.[1][2][3] For computational modeling
purposes, a precise understanding of its molecular identifiers is crucial.
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Identifier Value Source

(3-hydroxy-2,2,4-

IUPAC Name trimethylpentyl) 2- [1]
methylpropanoate

CAS Number 25265-77-4 [1]

Molecular Formula C12H2403 [1]

Molecular Weight 216.32 g/mol [1114]

SMILES ce(eree©) [1][4]

(C)COC(=0)C(C)C)O

INChl=1S/C12H2403/c1-
8(2)10(13)12(5,6)7-15-

InChl [1][4]
11(14)9(3)4/h8-10,13H,7H2,1-
6H3
DAFHKNAQFPVRKR-

InChIKey [1][4]
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Physicochemical Properties for Computational Input

Accurate parameterization of computational models relies on high-quality physicochemical
data. The following tables summarize the key experimental properties of Texanol.

Physical and Thermodynamic Properties
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Property Value Units Conditions
Melting Point -50 °C

Boiling Point 254 - 260.5 °C at 760 mmHg
Density 0.95 g/cm3 at 20 °C
Vapor Pressure 0.0097 - 0.013 mmHg at 20 °C
Heat of Vaporization 15196 cal/g-mol

Surface Tension 28.9 dynes/cm at 20 °C
Viscosity 12.5-13.5 cP (mPa-s) at 20 °C
Refractive Index 1.4423 at 20 °C

Sources:[1][2][3][4][5][6][7][8][°]

Property Value Units Conditions

Water Solubility 858 - 900 mg/L at 18-22 °C

LogP (Octanol-Water

Partition Coefficient)

Sources:[2][4][5][10]

Experimental Protocols

The determination of the physicochemical properties listed above is guided by standardized
experimental protocols, primarily those established by the Organisation for Economic Co-
operation and Development (OECD). Adherence to these guidelines ensures data quality and
reproducibility.

Workflow for Physicochemical Property Determination

The general workflow for determining the physicochemical properties of a chemical substance
like Texanol follows a structured approach to ensure accuracy and compliance with regulatory
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General workflow for physicochemical property determination.

Key Experimental Methodologies

» Boiling Point (OECD Guideline 103): This guideline describes several methods for
determining the boiling point of a liquid.[4] For a substance like Texanol, a common method
involves using an ebulliometer, which measures the temperature at which the vapor pressure
of the liquid equals the ambient pressure. The temperature is measured with a calibrated
temperature sensor in the vapor and liquid phases, and the boiling point is recorded when
these temperatures are in equilibrium.[4]

o Vapor Pressure (OECD Guideline 104): The vapor pressure of Texanol is determined using
methods outlined in this guideline, which are applicable over a range of pressures.[11][12]
[13] A common technique is the static method, where the substance is introduced into a
vacuum-sealed container, and the pressure is measured at a constant temperature once
equilibrium is reached.[13]

o Water Solubility (OECD Guideline 105): This guideline provides methods for determining the
water solubility of substances.[6][14] For a compound with solubility in the range of Texanol,
the flask method is appropriate.[15][16] In this method, an excess of the substance is stirred
in water at a constant temperature until saturation is achieved. The solution is then filtered or
centrifuged, and the concentration of the substance in the aqueous phase is determined
analytically.[15][16]

» Partition Coefficient (logP) (OECD Guideline 107): The n-octanol/water partition coefficient is
a critical parameter for predicting the environmental fate and biological activity of a
substance.[17] The shake-flask method, described in this guideline, is suitable for Texanol.
[8][10][17][18] In this procedure, the substance is dissolved in a mixture of n-octanol and
water. The mixture is shaken until equilibrium is reached, and then the two phases are
separated. The concentration of the substance in each phase is measured to calculate the
partition coefficient.[8][10][17]

o Density (OECD Guideline 109): This guideline outlines various methods for determining the
density of liquids.[1][2][3][7] A common and accurate method is the oscillating densitometer.
This instrument measures the change in the resonant frequency of a U-shaped tube when it
is filled with the sample liquid. The density is then calculated from this change in frequency.

[1]
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Toxicological and Metabolic Profile

For professionals in drug development, understanding the toxicological and metabolic fate of a
compound is paramount.

Toxicological Summary

Texanol exhibits low acute toxicity.[10] However, it can be a mild irritant to the skin and eyes.
[17] Inhalation of high concentrations of its aerosol may cause respiratory irritation.[17]

Proposed Metabolic Pathway

While specific in-vivo metabolic studies on Texanol are limited, a metabolic pathway has been
proposed based on its structural similarity to 2,2,4-trimethyl-1,3-pentanediol diisobutyrate
(TXIB).[5] The primary metabolic route is expected to be hydrolysis of the ester linkage,
followed by oxidation.
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Proposed metabolic pathway of Texanol.

This proposed pathway suggests that Texanol is likely metabolized into more polar compounds
that can be readily excreted.[5]

Toxicological Assessment Workflow

The assessment of the toxicological risk of a chemical involves a multi-step process that
integrates data from various sources to characterize potential hazards and determine safe
exposure levels.
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General workflow for toxicological risk assessment.

Conclusion

The data and methodologies presented in this guide provide a solid foundation for the
computational modeling of Texanol. By utilizing the structured data and understanding the
experimental basis of these properties, researchers can develop more accurate and predictive
models for applications in drug development, toxicology, and environmental science. The
proposed metabolic pathway offers a starting point for further investigation into the biological
fate of this widely used chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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